![molecular formula C19H18BrN3O2 B5912595 N'-[1-(4-bromophenyl)ethylidene]-3-(2-oxo-1-pyrrolidinyl)benzohydrazide](/img/structure/B5912595.png)
N'-[1-(4-bromophenyl)ethylidene]-3-(2-oxo-1-pyrrolidinyl)benzohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[1-(4-bromophenyl)ethylidene]-3-(2-oxo-1-pyrrolidinyl)benzohydrazide, also known as BPEB, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. BPEB belongs to the class of hydrazones, which are organic compounds containing a hydrazone functional group (-NHN=). In
Mechanism of Action
N'-[1-(4-bromophenyl)ethylidene]-3-(2-oxo-1-pyrrolidinyl)benzohydrazide acts as a positive allosteric modulator of the AMPA subtype of glutamate receptors, which are ionotropic receptors that mediate fast excitatory neurotransmission in the brain. This compound binds to a specific site on the receptor, known as the modulatory site, and enhances the activity of the receptor by increasing the affinity of glutamate for the receptor and prolonging the opening of the ion channel. This results in an increase in synaptic transmission and plasticity, which can have beneficial effects on learning and memory.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in animal models and in vitro studies. This compound enhances long-term potentiation, a cellular mechanism that underlies learning and memory, in the hippocampus and cortex. This compound also increases the release of neurotransmitters, such as glutamate and acetylcholine, which are involved in cognitive processes. This compound has been shown to have anticonvulsant and neuroprotective effects in animal models of epilepsy and neurodegenerative diseases, respectively.
Advantages and Limitations for Lab Experiments
N'-[1-(4-bromophenyl)ethylidene]-3-(2-oxo-1-pyrrolidinyl)benzohydrazide has several advantages for lab experiments, including its high potency and selectivity for the AMPA receptor, its ability to cross the blood-brain barrier, and its low toxicity. However, this compound has some limitations, such as its short half-life and poor solubility in aqueous solutions. These limitations can be overcome by using prodrugs or analogs of this compound that have improved pharmacokinetic properties.
Future Directions
There are several future directions for research on N'-[1-(4-bromophenyl)ethylidene]-3-(2-oxo-1-pyrrolidinyl)benzohydrazide. One direction is to investigate the therapeutic potential of this compound in animal models of neurological disorders, such as Alzheimer's disease and epilepsy. Another direction is to develop new analogs of this compound with improved pharmacokinetic properties and selectivity for the AMPA receptor. Additionally, this compound can be used as a tool compound to study the role of glutamate receptors in synaptic transmission and plasticity. Finally, this compound can be used as a starting point for the design of new drugs that target the glutamate receptor system for the treatment of neurological and psychiatric disorders.
Conclusion:
In conclusion, this compound is a promising compound that has gained attention in scientific research due to its potential therapeutic applications. This compound acts as a positive allosteric modulator of the AMPA subtype of glutamate receptors, which are involved in synaptic transmission and plasticity. This compound has several advantages for lab experiments, including its high potency and selectivity for the AMPA receptor, and its low toxicity. This compound has some limitations, such as its short half-life and poor solubility in aqueous solutions. Future research on this compound can lead to the development of new drugs for the treatment of neurological and psychiatric disorders.
Synthesis Methods
The synthesis of N'-[1-(4-bromophenyl)ethylidene]-3-(2-oxo-1-pyrrolidinyl)benzohydrazide involves the condensation reaction between 4-bromophenylacetic acid hydrazide and 3-(2-oxo-1-pyrrolidinyl)benzaldehyde in the presence of a catalyst. The reaction is carried out in a solvent, such as ethanol or methanol, at a specific temperature and pressure. The resulting compound is then purified using chromatography techniques to obtain pure this compound.
Scientific Research Applications
N'-[1-(4-bromophenyl)ethylidene]-3-(2-oxo-1-pyrrolidinyl)benzohydrazide has been studied for its potential therapeutic applications in various scientific fields, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, this compound has been investigated for its ability to modulate the activity of glutamate receptors, which are involved in synaptic transmission and plasticity. In pharmacology, this compound has been studied for its potential as a drug candidate for the treatment of neurological disorders, such as Alzheimer's disease and epilepsy. In medicinal chemistry, this compound has been explored for its structural and functional properties, which can be used to design new drugs with improved efficacy and selectivity.
properties
IUPAC Name |
N-[(Z)-1-(4-bromophenyl)ethylideneamino]-3-(2-oxopyrrolidin-1-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18BrN3O2/c1-13(14-7-9-16(20)10-8-14)21-22-19(25)15-4-2-5-17(12-15)23-11-3-6-18(23)24/h2,4-5,7-10,12H,3,6,11H2,1H3,(H,22,25)/b21-13- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JWIXXELHMHXPJO-BKUYFWCQSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=NNC(=O)C1=CC(=CC=C1)N2CCCC2=O)C3=CC=C(C=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=N/NC(=O)C1=CC(=CC=C1)N2CCCC2=O)/C3=CC=C(C=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18BrN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.